Cas no 1261830-38-9 (methyl 3-(difluoromethoxy)-2-fluorobenzoate)

Methyl 3-(difluoromethoxy)-2-fluorobenzoate is a fluorinated aromatic ester with notable utility in pharmaceutical and agrochemical synthesis. Its key structural features include a difluoromethoxy group and an adjacent fluorine atom, which enhance metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The ester functionality allows for further derivatization, facilitating its use as an intermediate in complex molecule construction. The compound's stability under various reaction conditions and its compatibility with common synthetic methodologies underscore its versatility. Its well-defined physicochemical properties ensure consistent performance in research and industrial applications, particularly in the development of fluorinated active ingredients.
methyl 3-(difluoromethoxy)-2-fluorobenzoate structure
1261830-38-9 structure
Product Name:methyl 3-(difluoromethoxy)-2-fluorobenzoate
CAS No:1261830-38-9
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD18399134
CID:4583830
PubChem ID:124706357
Update Time:2025-06-13

methyl 3-(difluoromethoxy)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(difluoromethoxy)-2-fluorobenzoate
    • Benzoic acid, 3-(difluoromethoxy)-2-fluoro-, methyl ester
    • MDL: MFCD18399134
    • Inchi: 1S/C9H7F3O3/c1-14-8(13)5-3-2-4-6(7(5)10)15-9(11)12/h2-4,9H,1H3
    • InChI Key: NJFVPSLNBSLJSS-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(OC(F)F)=C1F

methyl 3-(difluoromethoxy)-2-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013001217-250mg
Methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9 97%
250mg
489.60 USD 2021-07-04
Alichem
A013001217-500mg
Methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9 97%
500mg
782.40 USD 2021-07-04
Alichem
A013001217-1g
Methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9 97%
1g
1,534.70 USD 2021-07-04
TRC
M336063-2.5mg
methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9
2.5mg
$ 70.00 2022-06-03
TRC
M336063-5mg
methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9
5mg
$ 95.00 2022-06-03
TRC
M336063-25mg
methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9
25mg
$ 365.00 2022-06-03
Enamine
EN300-331415-0.05g
methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9 95%
0.05g
$216.0 2023-09-04
Enamine
EN300-331415-0.1g
methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9 95%
0.1g
$322.0 2023-09-04
Enamine
EN300-331415-0.25g
methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9 95%
0.25g
$459.0 2023-09-04
Enamine
EN300-331415-0.5g
methyl 3-(difluoromethoxy)-2-fluorobenzoate
1261830-38-9 95%
0.5g
$723.0 2023-09-04

Additional information on methyl 3-(difluoromethoxy)-2-fluorobenzoate

Introduction to Methyl 3-(Difluoromethoxy)-2-Fluorobenzoate (CAS No. 1261830-38-9)

Methyl 3-(difluoromethoxy)-2-fluorobenzoate, identified by its CAS number 1261830-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated benzoates, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of methyl 3-(difluoromethoxy)-2-fluorobenzoate consists of a benzoate core substituted with two fluorine atoms and a difluoromethoxy group. This unique arrangement of functional groups contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate biological pathways effectively. Research has demonstrated that fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules, often leading to improved therapeutic outcomes. Methyl 3-(difluoromethoxy)-2-fluorobenzoate is no exception, as it has shown promise in various preclinical studies.

One of the most compelling aspects of methyl 3-(difluoromethoxy)-2-fluorobenzoate is its potential application in the synthesis of novel therapeutic agents. Studies have indicated that this compound can serve as a key intermediate in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The difluoromethoxy group, in particular, has been associated with enhanced binding affinity to biological targets, which could lead to more potent and selective drug candidates.

The pharmaceutical industry has been actively exploring the use of fluorinated benzoates in drug discovery. For instance, researchers have investigated derivatives of benzoic acid as potential antiviral and anti-inflammatory agents. The introduction of fluorine atoms into these molecules has been shown to improve their bioavailability and reduce toxicity. This trend underscores the importance of methyl 3-(difluoromethoxy)-2-fluorobenzoate as a building block for future medications.

Recent advancements in synthetic methodologies have also contributed to the increased utilization of methyl 3-(difluoromethoxy)-2-fluorobenzoate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex fluorinated structures. These methods have opened new avenues for the development of innovative drug molecules, leveraging the unique properties of compounds like methyl 3-(difluoromethoxy)-2-fluorobenzoate.

The role of computational chemistry in designing and optimizing fluorinated benzoates cannot be overstated. Molecular modeling studies have helped researchers predict the behavior of these compounds in biological systems, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can fine-tune the structure-activity relationships (SAR) of molecules like methyl 3-(difluoromethoxy)-2-fluorobenzoate, leading to more effective therapeutic interventions.

In conclusion, methyl 3-(difluoromethoxy)-2-fluorobenzoate (CAS No. 1261830-38-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the development of new drugs. As research continues to uncover the potential of fluorinated compounds, compounds like this will play an increasingly important role in addressing some of the most challenging medical conditions.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd